Cas no 2228250-51-7 (tert-butyl N-4-(1,2-dihydroxyethyl)-2-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(1,2-dihydroxyethyl)-2-methoxyphenylcarbamate
• CAS No: 2228250-51-7
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 6035565
• PubChem ID: 165966009
• Update Time: 2025-05-20

tert-butyl N-4-(1,2-dihydroxyethyl)-2-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1,2-dihydroxyethyl)-2-methoxyphenylcarbamate
• 2228250-51-7
• tert-butyl N-[4-(1,2-dihydroxyethyl)-2-methoxyphenyl]carbamate
• EN300-1901938

• Inchi： 1S/C14H21NO5/c1-14(2,3)20-13(18)15-10-6-5-9(11(17)8-16)7-12(10)19-4/h5-7,11,16-17H,8H2,1-4H3,(H,15,18)
• InChI Key： HSASNLNGKYGJAG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1OC)C(CO)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88Ų

Additional information on tert-butyl N-4-(1,2-dihydroxyethyl)-2-methoxyphenylcarbamate

Introduction to tert-butyl N-4-(1,2-dihydroxyethyl)-2-methoxyphenylcarbamate (CAS No. 2228250-51-7)

tert-butyl N-4-(1,2-dihydroxyethyl)-2-methoxyphenylcarbamate (CAS No. 2228250-51-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a methoxyphenyl moiety, and a dihydroxyethyl substituent. These structural elements contribute to its chemical stability and biological activity, making it a valuable candidate for further investigation.

The chemical structure of tert-butyl N-4-(1,2-dihydroxyethyl)-2-methoxyphenylcarbamate can be represented as follows: the tert-butyl group provides steric hindrance and enhances the compound's lipophilicity, while the methoxyphenyl moiety introduces electron-donating properties that can influence the compound's reactivity and binding affinity. The dihydroxyethyl substituent adds polarity and potential hydrogen-bonding capabilities, which are crucial for its biological interactions.

In the context of medicinal chemistry, tert-butyl N-4-(1,2-dihydroxyethyl)-2-methoxyphenylcarbamate has been studied for its potential therapeutic applications. Recent research has focused on its anti-inflammatory and antioxidant properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases and conditions associated with oxidative stress.

One of the key areas of interest in the study of tert-butyl N-4-(1,2-dihydroxyethyl)-2-methoxyphenylcarbamate is its role in neuroprotection. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by chronic inflammation and oxidative damage to neurons. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage and reduce neuroinflammation. These results indicate that it may have therapeutic potential in the treatment of neurodegenerative disorders.

Beyond its potential therapeutic applications, tert-butyl N-4-(1,2-dihydroxyethyl)-2-methoxyphenylcarbamate has also been explored for its use in chemical synthesis and material science. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse functionalities. Additionally, the compound's ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry.

In terms of safety and handling, it is important to note that while tert-butyl N-4-(1,2-dihydroxyethyl)-2-methoxyphenylcarbamate is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a cool, dry place away from incompatible materials.

The synthesis of tert-butyl N-4-(1,2-dihydroxyethyl)-2-methoxyphenylcarbamate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient routes for producing this compound on both laboratory and industrial scales. These improvements have facilitated further research and development efforts aimed at exploring its full potential.

In conclusion, tert-butyl N-4-(1,2-dihydroxyethyl)-2-methoxyphenylcarbamate (CAS No. 2228250-51-7) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, chemical synthesis, and material science. Ongoing research continues to uncover new insights into its properties and biological activities, highlighting its significance as a subject of scientific inquiry.